![molecular formula C19H23N3O3S B2497410 3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide CAS No. 478260-32-1](/img/structure/B2497410.png)
3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide
Description
3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide is a molecule of interest in scientific research. It has a molecular formula of C19H23N3O3S and a molecular weight of 373.47 .
Synthesis Analysis
The synthesis of piperazine derivatives, such as 3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide, has been a subject of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide is defined by its molecular formula, C19H23N3O3S . Unfortunately, specific details about its structure are not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of 3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide include its molecular formula (C19H23N3O3S) and molecular weight (373.47) . Additional properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Cyclooxygenase-2 (COX-2) Inhibition
This compound has been investigated as a selective COX-2 inhibitor. COX enzymes play a crucial role in the inflammatory process by catalyzing the conversion of arachidonic acid to prostaglandins. Selective inhibition of COX-2 can help manage inflammatory conditions without the adverse effects associated with non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit both COX-1 and COX-2 .
Anti-Inflammatory Activity
In addition to COX-2 inhibition, 3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide exhibits promising anti-inflammatory properties. It has been evaluated for its ability to reduce inflammation, making it a potential candidate for therapeutic interventions in inflammatory diseases .
Ulcerogenic Liability Assessment
Researchers have also studied the ulcerogenic liability of this compound. Specifically, they assessed its potential to cause ulcers. Compound 11b, derived from this molecule, demonstrated low ulcerogenic risk (Ulcer Index, UI = 0.83), indicating safety in this regard .
In Silico ADME Prediction
The physicochemical properties, absorption, distribution, metabolism, and excretion (ADME) profiles of 3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide were investigated in silico. Understanding these properties is crucial for drug development and optimization .
Other Potential Applications
While the above fields represent the primary focus, this compound’s unique structure may also inspire further research in related areas, such as medicinal chemistry, drug design, and pharmacology. Its potential as a scaffold for novel drug development warrants exploration .
properties
IUPAC Name |
3-methyl-N-[2-(4-methylsulfonylpiperazin-1-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c1-15-6-5-7-16(14-15)19(23)20-17-8-3-4-9-18(17)21-10-12-22(13-11-21)26(2,24)25/h3-9,14H,10-13H2,1-2H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPVGNNISZZTFEU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2N3CCN(CC3)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-{2-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5-{(Z)-2-[4-methoxy-3-({[3-(trifluoromethyl)phenyl]amino}sulfonyl)phenyl]vinyl}-3-methylisoxazol-4-yl)acetamide](/img/structure/B2497332.png)
![2-(1H-benzo[d][1,2,3]triazol-1-yl)-1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone](/img/structure/B2497337.png)
![5-((2,4-Dichlorophenyl)(morpholino)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2497344.png)
![1-[(4-methylphenyl)methyl]-N-{3-[4-(2-methylphenyl)piperazine-1-carbonyl]phenyl}-5-oxopyrrolidine-3-carboxamide](/img/structure/B2497350.png)